4-methyl-5-[2-(phenethylamino)acetyl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 4-methyl-5-[2-(2-phenylethylamino)acetyl]-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C20H23N3O2/c1-15-13-19(24)22-17-9-5-6-10-18(17)23(15)20(25)14-21-12-11-16-7-3-2-4-8-16/h2-10,15,21H,11-14H2,1H3,(H,22,24)
• InChI Key: CQWMYAPQINKJRK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=CC=CC=C2N1C(=O)CNCCC3=CC=CC=C3
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

4-methyl-5-[2-(phenethylamino)acetyl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
The exact mass of the compound 4-methyl-5-[2-(phenethylamino)acetyl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Strategies in Medicinal Chemistry

Synthetic Aspects of Benzodiazepines

Benzodiazepines are a crucial scaffold in pharmaceuticals, exhibiting a range of biological activities such as anticonvulsion, anti-anxiety, sedation, and hypnotics. Recent studies have focused on synthetic strategies using o-phenylenediamine as a precursor, highlighting the importance of benzodiazepines in developing new therapeutic agents (Sunita Teli et al., 2023).

Pharmacological and Toxicological Profiles

Benzothiazepine Derivatives

The 1,5-benzothiazepines, a closely related class, demonstrate a wide range of biological activities, including coronary vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker properties. Their diverse bioactivity underlines the therapeutic potential of benzodiazepine derivatives in drug research, suggesting the importance of understanding their synthetic and pharmacological profiles for the development of new compounds (N. Dighe et al., 2015).

Advances in Neuropharmacology

Mechanisms of Action and Neurotoxicity

Understanding the neurochemical and neurophysiological effects of benzodiazepines, including MDMA derivatives, is crucial for evaluating their potential risks and benefits. Research indicates that these compounds affect monoaminergic neurotransmission in the CNS, with implications for their use in treating various psychiatric disorders. The neurotoxicity associated with repeated or high-dose administration highlights the need for caution in their therapeutic application (S. R. White et al., 1996).